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Compound of Interest

Compound Name: 6-Chloro-6-oxohexanoic acid

CAS No.: 102939-46-8

Cat. No.: B14332674

Get Quote

Executive Technical Summary
Adipic Acid Hemichloride (CAS: 102939-46-8), formally 6-chloro-6-oxohexanoic acid,

represents a critical class of heterobifunctional linkers used to introduce a carboxylic acid

handle via an acyl chloride reactive group.

The Stability Paradox: While theoretically distinct, the free acid hemichloride (

) is thermodynamically unstable. It is prone to intermolecular condensation to form poly(adipic
anhydride) or intramolecular cyclization under thermal stress. Consequently, "Research Grade"
sourcing often bifurcates into two distinct strategies:

Direct Sourcing: Purchasing the stabilized or custom-synthesized free acid (rare, high cost).

Functional Equivalents: Using Alkyl Adipoyl Chlorides (Methyl/Ethyl ester chlorides) as stable

precursors, which are deprotected post-coupling.

This guide provides the decision framework, supplier landscape, and validated protocols for

both approaches.
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Critical Decision Matrix: Sourcing vs. Synthesis
Before engaging suppliers, researchers must validate the necessity of the free acid moiety

versus the ester-protected form.

START: Requirement Analysis

Is the Free Acid Group
Required Immediately?

YES: Surface/Direct Coupling

Strict Requirement

NO: Post-Coupling Deprotection OK

Standard Linker Chem

High Risk: Polymerization/Anhydride Formation

Source: Custom Synthesis
(BenchChem, Protheragen)

Use Stable Precursor:
Methyl Adipoyl Chloride

Source: Commodity Suppliers
(Sigma, TCI, Apollo)

Click to download full resolution via product page

Figure 1: Sourcing decision tree based on chemical stability and experimental requirements.

Supplier Landscape & Specifications
The market is divided between "Make-to-Order" suppliers for the free acid and "Stock"

suppliers for the ester equivalents.
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Table 1: Research Grade Supplier Analysis
Compound CAS No.[1] Grade

Primary
Suppliers

Lead Time
Stability
Note

6-chloro-6-

oxohexanoic

acid

102939-46-8
Custom

(>95%)

BenchChem,

Protheragen,

Cleanchem

2-4 Weeks

High Risk:

Must be

stored at

-20°C under

Argon.

Hygroscopic.

Methyl

Adipoyl

Chloride

35444-44-1
Reagent

(97%+)

Sigma-

Aldrich,

Apollo

Scientific,

BLD Pharm

In Stock

Stable: Liquid

at RT.

Standard

hydrolytic

precautions.

Ethyl Adipoyl

Chloride
1071-71-2

Reagent

(98%)

Thermo

Scientific,

TCI, Simson

Pharma

In Stock

Stable:

Preferred for

lipophilic

applications.

Field Insight: For 90% of drug conjugate workflows (ADCs, PROTACs), Methyl Adipoyl Chloride

(CAS 35444-44-1) is the preferred starting material. It allows the formation of the amide bond

first, followed by mild ester hydrolysis (LiOH/MeOH) to reveal the acid, avoiding the

polymerization issues of the free acid chloride.

Self-Validating Synthesis Protocol
If the free acid hemichloride is strictly required and commercial sourcing is unviable, it must be

generated in situ or via a controlled "Make" protocol.
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Method: Controlled Desymmetrization of Adipic Acid
Objective: Synthesize Methyl Adipoyl Chloride (stable precursor) or 6-chloro-6-oxohexanoic
acid (transient).

Reagents:
Monomethyl Adipate (CAS: 627-91-8) - Starting Material

Oxalyl Chloride (2.0 equiv) - Chlorinating Agent (Gentler than SOCl₂)

DMF (Catalytic, 1-2 drops)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:
Setup: Flame-dry a 100 mL Schlenk flask. Cool to 0°C under

atmosphere.

Solvation: Dissolve Monomethyl Adipate (1.0 g, 6.2 mmol) in anhydrous DCM (20 mL).

Activation: Add catalytic DMF (10 µL). Note: DMF forms the Vilsmeier-Haack reagent

intermediate, essential for rapid conversion.

Chlorination: Add Oxalyl Chloride (1.06 mL, 12.4 mmol) dropwise over 10 minutes.

Observation: Vigorous gas evolution (

,

,

).

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

Purification (Critical): Remove solvent and excess oxalyl chloride under high vacuum (0.1

mmHg) for 2 hours.
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Result: Quantitative yield of Methyl Adipoyl Chloride as a pale yellow oil.

Optional Hydrolysis (To Free Acid):Not Recommended for storage. If needed, react

immediately with the nucleophile of interest.

QC Validation (The "Self-Check"):
IR Spectroscopy: Look for the shift from Broad OH stretch (2500-3300

) to sharp C=O stretches:

Ester C=O: ~1735

Acyl Chloride C=O: ~1800

(Distinctive high frequency).

Derivatization Check: Take an aliquot (10 µL), quench with excess Methanol. Analyze via

GC-MS.

Pass: Single peak of Dimethyl Adipate (MW 174.2).

Fail: Presence of Monomethyl Adipate (incomplete reaction).

Mechanistic Pathway & Degradation Logic
Understanding the degradation pathway is vital for handling. The free acid hemichloride is

prone to "Head-to-Tail" polymerization.

Adipic Acid Hemichloride
(Unstable Monomer)

Linear Dimer Anhydride
 Self-Condensation

(-HCl)

Alkyl Adipoyl Chloride
(Stable Analog)

 Protection (ROH)

Poly(Adipic Anhydride)
(Insoluble Solid)

 Chain Growth
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Figure 2: The polymerization risk of the free acid chloride vs. the stability of the ester analog.
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Handling & Storage Protocols
To maintain "Research Grade" integrity, follow these storage rules:

Moisture Exclusion: Store all chloride derivatives in a desiccator or glovebox. Hydrolysis

yields Adipic Acid (solid precipitate), ruining the stoichiometry.

Temperature:

Methyl/Ethyl Ester Chlorides: 2-8°C (Refrigerator).

Free Acid Hemichloride: -20°C (Freezer) strictly.

Container: Use borosilicate glass with PTFE-lined caps. Do not use metal spatulas

(corrosion risk from trace HCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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